5-(Prop-1-yn-1-yl)picolinic acid

• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 5-prop-1-ynylpyridine-2-carboxylic acid
• InChI: InChI=1S/C9H7NO2/c1-2-3-7-4-5-8(9(11)12)10-6-7/h4-6H,1H3,(H,11,12)
• InChI Key: QBCZWGZFKBRANW-UHFFFAOYSA-N
• Canonical SMILES: CC#CC1=CN=C(C=C1)C(=O)O

Description

5-(Prop-1-yn-1-yl)picolinic acid is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Prop-1-yn-1-yl)picolinic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Prop-1-yn-1-yl)picolinic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of methyl 5-(prop-1-yn-1-yl)picolinate (0.18 g, 1.05 mmol) in tetrahydrofuran (3.48 ml) was added sodium hydroxide 1.0 N solution (1.05 mL, 1.045 mmol, Sigma). The reaction was stirred for 1.5 hours at room temperature. Hydrogen chloride (4.0M solution in 1,4-dioxane; 0.26 ml, 1.05 mmol, Sigma Aldrich) was added and the reaction stirred for an additional 10 minutes. The reaction was concentrated in vacuo to provide 5-(prop-1-yn-1-yl)picolinic acid as a light yellow solid. The material was used without further purification assuming theoretical yield. MS m/z [M+H]+=162.1. Calculated from C9H7NO2: 161.157